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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

Cat. No.: B041174 Get Quote

N-(2-Cyanoethyl)-N-ethylaniline: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for understanding the chemical

intermediate, N-(2-Cyanoethyl)-N-ethylaniline. This document provides a thorough overview

of its nomenclature, chemical and physical properties, detailed experimental protocols for its

synthesis, and its primary applications, with a focus on its role in dye manufacturing.

Nomenclature and Identification
N-(2-Cyanoethyl)-N-ethylaniline is a substituted aniline derivative characterized by the

presence of both an ethyl and a 2-cyanoethyl group attached to the nitrogen atom. Due to its

specific chemical structure, it is known by a variety of synonyms and alternative names across

different chemical databases and supplier catalogs. A comprehensive list is provided below for

ease of identification and literature searching.

Table 1: Synonyms and Alternative Names
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Type Name

Systematic IUPAC Name 3-(N-ethylanilino)propanenitrile

CAS Registry Number 148-87-8[1][2][3][4][5][6][7][8][9][10][11]

Common Synonyms 3-(Ethyl(phenyl)amino)propanenitrile[1][7]

3-(N-Ethylanilino)propionitrile[1][5][12]

N-Ethyl-N-(2-cyanoethyl)aniline[7][13]

Propionitrile, 3-(N-ethylanilino)-

N-β-Cyanoethyl-N-ethylaniline[7][13]

Aniline, N-ethyl-N-(2-cyanoethyl)-[7]

Other Identifiers N-Ethyl-N-cyanoethylaniline[7]

3-Ethyl phenyl amino propanenitrile[3]

N-Ethyl-N-2-cyanoethyl Aniline[3]

NSC 81243[7][13]

Physicochemical and Spectral Data
A summary of the key physical, chemical, and spectral properties of N-(2-Cyanoethyl)-N-
ethylaniline is presented in the following tables to facilitate quick reference and comparison.

Table 2: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/SpectrumEN_94-34-8_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_94-34-8_IR1.htm
https://webbook.nist.gov/cgi/inchi?ID=C148878&Units=CAL&Mask=80
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/465EKH3OG1
https://www.usbio.net/biochemicals/160352/3-/data-sheet
https://cymitquimica.com/products/3B-C0451/148-87-8/n-2-cyanoethyl-n-ethylaniline/
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://www.tcichemicals.com/IN/en/p/C0451
https://www.ivychem.com/prod.php?id=5694
https://labproinc.com/products/n-2-cyanoethyl-n-ethylaniline-500g-c0451-500g
https://www.calpaclab.com/n-2-cyanoethyl-n-ethylaniline-min-98-100-grams/ala-c113588-100g
https://m.chemicalbook.com/SpectrumEN_94-34-8_1HNMR.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://m.chemicalbook.com/SpectrumEN_94-34-8_1HNMR.htm
https://www.usbio.net/biochemicals/160352/3-/data-sheet
https://webbook.nist.gov/cgi/cbook.cgi?ID=C148878&Units=CAL
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://m.chemicalbook.com/SpectrumEN_103-69-5_IR1.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://m.chemicalbook.com/SpectrumEN_103-69-5_IR1.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://webbook.nist.gov/cgi/inchi?ID=C148878&Units=CAL&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C148878&Units=CAL&Mask=80
https://www.pschemicals.com/index.php?p=product&CAS_nr=148-87-8&id=586102
https://m.chemicalbook.com/SpectrumEN_103-69-5_IR1.htm
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₄N₂[3][4][5][6][7][8][10][11][14]

Molecular Weight 174.24 g/mol [5][11]

Appearance Colorless to yellow clear liquid[2][4][14]

Boiling Point 176 °C at 19 mmHg[4]

Density 1.03 g/cm³[10]

Purity >98.0% (GC)[2][4][14]

Solubility
Slightly soluble in water; soluble in most organic

solvents.

Table 3: Spectral Data

Technique Data

Infrared (IR) Spectrum

Data compiled by the Coblentz Society, Inc.

indicates characteristic peaks for aromatic C-H,

aliphatic C-H, and nitrile (C≡N) stretching.[3]

Mass Spectrum (MS)

Electron ionization mass spectrum data is

available through the NIST Mass Spectrometry

Data Center.[12][14]

¹H NMR

Spectral data for the analogous compound N-(2-

Cyanoethyl)-N-methylaniline shows

characteristic shifts for aromatic protons,

methylene protons adjacent to the nitrogen and

the cyano group, and the N-alkyl protons.[1]

¹³C NMR

Spectral data for the analogous N-(2-

Cyanoethyl)-N-methylaniline reveals distinct

signals for the aromatic carbons, the nitrile

carbon, and the aliphatic carbons of the ethyl

and cyanoethyl groups.[15]
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Experimental Protocols: Synthesis
The synthesis of N-(2-Cyanoethyl)-N-ethylaniline is typically achieved through a two-step

process involving the N-ethylation of aniline followed by cyanoethylation. The following protocol

is based on established chemical patent literature.

Step 1: Synthesis of N-Ethylaniline (Condensation
Reaction)
Reaction: Aniline reacts with ethanol in the presence of a catalyst to produce N-ethylaniline and

N,N-diethylaniline. The desired N-ethylaniline is then purified by rectification.

Materials:

Aniline

Ethanol

Binary catalyst (e.g., a mixture of phosphorus oxychloride and phosphorus trichloride)

Procedure:

In a suitable autoclave equipped with stirring and temperature monitoring, charge aniline,

ethanol, and the binary catalyst.

Seal the autoclave and slowly heat the mixture to 230-240 °C, allowing the pressure to rise

to 3-3.5 MPa.

Maintain these conditions for approximately 10 hours.

After the reaction is complete, cool the autoclave and vent any excess pressure.

The resulting product mixture, containing unreacted aniline, N-ethylaniline, and N,N-

diethylaniline, is then subjected to fractional distillation (rectification) to isolate pure N-

ethylaniline.
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Step 2: Synthesis of N-(2-Cyanoethyl)-N-ethylaniline
(Addition Reaction)
Reaction: The purified N-ethylaniline from Step 1 undergoes a Michael addition reaction with

acrylonitrile, catalyzed to yield the final product.

Materials:

N-Ethylaniline (from Step 1)

Acrylonitrile

Catalyst (e.g., a binary catalyst system)

Procedure:

In a reaction vessel equipped with a stirrer and temperature control, charge the pure N-

ethylaniline and the catalyst.

Slowly add acrylonitrile to the mixture while maintaining the appropriate reaction

temperature.

Allow the reaction to proceed until completion, which can be monitored by techniques such

as gas chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, the crude N-(2-Cyanoethyl)-N-ethylaniline is purified, typically by

vacuum distillation, to yield the final product.

Applications and Workflow
N-(2-Cyanoethyl)-N-ethylaniline is a key intermediate in the synthesis of various organic

compounds, most notably disperse dyes. These dyes are used for coloring synthetic fibers

such as polyester and acetate.

Logical Workflow: Role in Disperse Dye Synthesis
The following diagram illustrates the logical workflow of how N-(2-Cyanoethyl)-N-ethylaniline
is utilized as a coupling component in the synthesis of an azo disperse dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/product/b041174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials Synthesis Process

Final Product

Aromatic Amine
(Diazo Component)

Diazotization
(NaNO₂, HCl)

N-(2-Cyanoethyl)-N-ethylaniline
(Coupling Component)

Azo Coupling

Diazonium Salt

Azo Disperse Dye

Click to download full resolution via product page

Caption: Workflow for Azo Disperse Dye Synthesis.

Safety and Handling
N-(2-Cyanoethyl)-N-ethylaniline is a chemical that must be handled with appropriate safety

precautions in a laboratory or industrial setting.

General Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area

and wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Hazards: This compound can be harmful if swallowed and may cause skin and eye irritation.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents. Keep the container tightly closed.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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